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Compound of Interest

Compound Name: GSK-5959

Cat. No.: B15568977

Get Quote

Mechanism of Action
Both GSK-5959 and OF-1 function by targeting bromodomains, which are protein modules that

recognize and bind to acetylated lysine residues on histone tails and other proteins. This

interaction is a key mechanism in the regulation of gene expression. By competitively binding

to the acetyl-lysine binding pocket of bromodomains, these inhibitors disrupt the recruitment of

chromatin-modifying complexes to specific gene loci, thereby modulating gene transcription.

GSK-5959 is highly selective for the bromodomain of BRPF1. BRPF1 is a scaffolding protein

that plays a crucial role in the assembly of MYST histone acetyltransferase (HAT) complexes.

By inhibiting BRPF1, GSK-5959 can alter the expression of genes regulated by these

complexes.

OF-1, in contrast, exhibits a broader inhibitory profile across the BRPF family, targeting the

bromodomains of BRPF1B, BRPF2, and BRPF3. This pan-inhibitory activity makes it a useful

tool for studying the collective roles of these related bromodomains.
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Cellular Thermal Shift Assay (CETSA) Workflow

Cells in culture

Treat with OF-1 or vehicle

Heat to various temperatures

Cell Lysis

Centrifugation to separate soluble and precipitated proteins

Analyze soluble fraction by Western Blot for BRPF1B

Increased thermal stability of BRPF1B with OF-1
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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